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Compound of Interest

Compound Name: 4-Hydroxyisophthalaldehyde

CAS No.: 3328-70-9

Cat. No.: B183874

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 4-Hydroxyisophthalaldehyde (CAS No. 3328-70-9). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Hydroxyisophthalaldehyde is classified as a hazardous substance with the following

primary risks:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]
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Due to these hazards, the following personal protective equipment is mandatory when handling

this compound.

PPE Category Specification Rationale

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Eye and Face Protection
Safety goggles with side

shields or a face shield.

To protect eyes from dust

particles and splashes.

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 dust mask) or work

in a certified chemical fume

hood.

To prevent inhalation of the

powder, which can cause

respiratory tract irritation.

Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To protect skin from accidental

spills.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for 4-Hydroxyisophthalaldehyde.

Property Value

Molecular Formula C₈H₆O₃

Molecular Weight 150.13 g/mol [1]

Melting Point 109 °C[2]

Boiling Point 266.0 ± 25.0 °C (Predicted)[3]

GHS Hazard Statements H315, H319, H335[1][2]

GHS Precautionary Statements

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P362+P364,

P403+P233, P405, P501[1][2]
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Occupational Exposure Limits (OELs) such as Permissible Exposure Limits (PEL) or Threshold

Limit Values (TLV) have not been established for 4-Hydroxyisophthalaldehyde. In the

absence of specific OELs, it is crucial to handle this compound with high caution, minimizing all

potential exposures.

Step-by-Step Operational Plan
This section outlines the procedural workflow for the safe handling of 4-
Hydroxyisophthalaldehyde, from receipt to disposal.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[4] The recommended storage temperature is

between 2-8°C under an inert atmosphere.[3]

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

pictograms.

3.2. Handling and Experimental Use

Engineering Controls: All weighing and handling of the solid compound should be conducted

in a certified chemical fume hood or a glove box to minimize inhalation exposure.[5][6]

Dispensing: When weighing, use a spatula and a weigh boat to avoid generating dust. Avoid

pouring the powder directly from the container.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

3.3. Spill Management

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a sealed container for disposal. The spill area should then be

decontaminated.
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Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal Plan
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect all waste containing 4-Hydroxyisophthalaldehyde, including

contaminated PPE and cleaning materials, in a clearly labeled, sealed, and compatible

waste container.

Aldehyde Deactivation (Optional): For liquid waste streams containing 4-
Hydroxyisophthalaldehyde, chemical deactivation to a less hazardous substance may be

an option. This process typically involves oxidation to the corresponding carboxylic acid.

However, this should only be performed by trained personnel and in accordance with your

institution's waste management policies.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company.

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling of 4-
Hydroxyisophthalaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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